Methyl 5-chloro-2-(3-phenoxyazetidin-1-yl)nicotinate

• Molecular Formula: C16H15ClN2O3
• Molecular Weight: 318.75 g/mol
• IUPAC Name: methyl 5-chloro-2-(3-phenoxyazetidin-1-yl)pyridine-3-carboxylate
• InChI: InChI=1S/C16H15ClN2O3/c1-21-16(20)14-7-11(17)8-18-15(14)19-9-13(10-19)22-12-5-3-2-4-6-12/h2-8,13H,9-10H2,1H3
• InChI Key: YDESJGOZNYAQSD-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(N=CC(=C1)Cl)N2CC(C2)OC3=CC=CC=C3

Description

Methyl 5-chloro-2-(3-phenoxyazetidin-1-yl)nicotinate is a useful research compound. Its molecular formula is C16H15ClN2O3 and its molecular weight is 318.75 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of methyl 2,5-dichloronicotinate (217 mg, 1.05 mmol) in tetrahydrofuran (5 ml), 3-phenoxyazetidine (D48) (149 mg, 1.05 mmol) and triethylamine (117 mg, 1.16 mmol) were added and the mixture was heated at reflux for 18 hours. The resulting mixture was cooled to room temperature, the precipitates were filtered off and the filtrate was concentrated under vacuo. The residue was dissolved in ethyl acetate (5 ml), washed with water (5 ml) and brine (5 ml), dried over Na2SO4, filtered and concentrated. The crude residue was purified by flash chromatography on silica gel eluting with a mixture petroleum ether/ethyl acetate from 30:1 to 20:1. Collected fractions after solvent evaporation afforded the title compound (D75) (250 mg) as a white solid.